Cas no 170905-55-2 (GLUCOPONE 215 CS UP)

• Product Name: GLUCOPONE 215 CS UP
• CAS No: 170905-55-2
• MF: N/A
• MW: 0
• CID: 825009
• Update Time: 2025-07-20

GLUCOPONE 215 CS UP Chemical and Physical Properties

Names and Identifiers

• GLUCOPONE 215 CS UP
• GLUCOPONE 650 EC
• GLUCOPONE 600 EC
• PLANTACARE 2000 UP
• PLANTACARE 1200 UP
• GLUCOPONE 600 CS UP
• glucopone 600ec solution
• glucopone 650ec solution
• 215csupsolution,65%inwater
• glucopone 215 cs up solution
• Glucopone 600 CS UP solution

Experimental Properties

• Density: 1.17 g/mL at 20 °C

GLUCOPONE 215 CS UP Security Information

• WGK Germany：-
• Hazard Category Code： 36/38-36-36/37/38
• Safety Instruction： 26-36
• Hazardous Material Identification：

Additional information on GLUCOPONE 215 CS UP

Comprehensive Overview of GLUCOPONE 215 CS UP (CAS No. 170905-55-2): Properties, Applications, and Industry Trends

GLUCOPONE 215 CS UP (CAS No. 170905-55-2) is a high-performance, eco-friendly surfactant widely utilized in industrial and consumer applications. This compound belongs to the alkyl polyglycosides (APGs) family, known for their biodegradability and low toxicity. With the increasing global demand for sustainable chemical solutions, GLUCOPONE 215 CS UP has gained prominence due to its versatility in formulations, ranging from cleaning products to personal care and agricultural adjuvants.

The molecular structure of GLUCOPONE 215 CS UP features a unique combination of hydrophilic and lipophilic properties, making it an excellent emulsifier and foaming agent. Its compatibility with other surfactants enhances its performance in detergent formulations, where it improves soil removal and reduces interfacial tension. Recent studies highlight its efficacy in cold-water cleaning, aligning with energy-saving trends and consumer preferences for sustainable laundry solutions.

In the personal care industry, GLUCOPONE 215 CS UP is valued for its mildness on skin and hair. It is frequently incorporated into shampoos, body washes, and facial cleansers, particularly in products targeting sensitive skin. Its natural origin and biodegradability resonate with the growing "clean beauty" movement, addressing concerns about microplastic pollution and synthetic additives. Manufacturers also leverage its stability in acidic and alkaline conditions to develop pH-balanced formulations.

Agricultural applications of GLUCOPONE 215 CS UP include its use as a wetting agent and spread enhancer in pesticide and herbicide formulations. Its ability to reduce surface tension improves droplet coverage on plant surfaces, optimizing the efficacy of active ingredients while minimizing runoff. This aligns with precision agriculture practices aimed at reducing chemical waste and environmental impact.

From an environmental standpoint, GLUCOPONE 215 CS UP meets stringent regulations such as EU Ecolabel and OECD 301 biodegradability standards. Its production from renewable resources like glucose and fatty alcohols supports circular economy initiatives, a key focus area for chemical industries in 2024. Lifecycle assessments confirm its lower carbon footprint compared to petroleum-based surfactants, making it a preferred choice for ESG-compliant supply chains.

Innovations in green chemistry have further expanded the utility of GLUCOPONE 215 CS UP. Recent patents describe its integration into nanocarrier systems for controlled-release agrochemicals and bio-based disinfectants with antiviral properties. These advancements address post-pandemic demands for hygienic yet environmentally safe solutions. Additionally, its role in enhanced oil recovery (EOR) is being explored as industries seek alternatives to traditional surfactants.

Market analysts project steady growth for GLUCOPONE 215 CS UP, driven by regulatory shifts toward non-ionic surfactants and consumer awareness of sustainable products. Its compatibility with enzyme-based cleaners positions it well for the expanding bio-detergent segment. As industries prioritize carbon-neutral manufacturing, this compound's renewable feedstock and efficient production processes offer competitive advantages.

Quality control protocols for GLUCOPONE 215 CS UP emphasize purity (>98%), low residual alcohol content, and consistent hydrophilic-lipophilic balance (HLB). These parameters ensure batch-to-batch reproducibility critical for industrial applications. Storage recommendations include protection from extreme temperatures to maintain its viscous liquid form and performance stability.

In conclusion, GLUCOPONE 215 CS UP (CAS No. 170905-55-2) represents a paradigm shift toward functional yet sustainable surfactants. Its multifaceted applications across home care, cosmetics, and agrochemistry underscore its adaptability to evolving market needs. As research continues to unlock new functionalities, this compound is poised to play a pivotal role in the transition to greener chemical economies worldwide.